(4Z)-4-(4-bromobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one

• Molecular Formula: C16H9BrFNO2
• Molecular Weight: 346.15 g/mol
• IUPAC Name: (4Z)-4-[(4-bromophenyl)methylidene]-2-(4-fluorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C16H9BrFNO2/c17-12-5-1-10(2-6-12)9-14-16(20)21-15(19-14)11-3-7-13(18)8-4-11/h1-9H/b14-9-
• InChI Key: NJUBWWCIKURPOD-ZROIWOOFSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)F)Br
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)OC(=N2)C3=CC=C(C=C3)F)Br

Description

(4Z)-4-(4-bromobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one is a synthetic organic compound that belongs to the class of oxazolone derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4Z)-4-(4-bromobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one typically involves the condensation of 4-bromobenzaldehyde with 4-fluorophenylacetic acid in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The resulting intermediate is then cyclized to form the oxazolone ring.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be necessary to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

(4Z)-4-(4-bromobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazolone derivatives.

Reduction: Reduction reactions can lead to the formation of reduced oxazolone derivatives.

Substitution: The bromine and fluorine atoms in the compound can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions using reagents like sodium methoxide or potassium tert-butoxide.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield oxazolone derivatives with additional oxygen-containing functional groups, while reduction could produce simpler oxazolone derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic applications.

Industry: Used in the development of new materials or as a chemical intermediate.

Mechanism of Action

The mechanism of action of (4Z)-4-(4-bromobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one would depend on its specific biological activity. Generally, oxazolone derivatives can interact with various molecular targets, such as enzymes or receptors, leading to modulation of biological pathways.

Comparison with Similar Compounds

Similar Compounds

• (4Z)-4-(4-chlorobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one
• (4Z)-4-(4-methylbenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one

Uniqueness

The presence of bromine and fluorine atoms in (4Z)-4-(4-bromobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one may confer unique chemical and biological properties compared to similar compounds. These halogen atoms can influence the compound’s reactivity, stability, and interaction with biological targets.